N,1-dibenzyl-N-(2-phenylethyl)piperidine-4-carboxamide

• IUPAC Name: N,1-dibenzyl-N-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C28H32N2O/c31-28(27-17-19-29(20-18-27)22-25-12-6-2-7-13-25)30(23-26-14-8-3-9-15-26)21-16-24-10-4-1-5-11-24/h1-15,27H,16-23H2
• InChI Key: PHTHWAJYNWJGCU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N(CCC2=CC=CC=C2)CC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C28H32N2O
• Molecular Weight: 412.6 g/mol

Description

N,1-dibenzyl-N-(2-phenylethyl)piperidine-4-carboxamide is a synthetic compound that belongs to the class of piperidine derivatives This compound is structurally characterized by the presence of a piperidine ring substituted with dibenzyl and phenylethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,1-dibenzyl-N-(2-phenylethyl)piperidine-4-carboxamide typically involves the reaction of piperidine derivatives with benzyl and phenylethyl halides under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N,1-dibenzyl-N-(2-phenylethyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the benzyl or phenylethyl groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles like sodium azide or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

N,1-dibenzyl-N-(2-phenylethyl)piperidine-4-carboxamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacological agent, particularly in the development of new drugs targeting the central nervous system.

Biology: The compound is used in biochemical assays to study receptor binding and enzyme inhibition.

Industry: It is utilized in the synthesis of other complex organic molecules and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of N,1-dibenzyl-N-(2-phenylethyl)piperidine-4-carboxamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies on its binding affinity and selectivity are essential to understand its pharmacological effects.

Comparison with Similar Compounds

Similar Compounds

Fentanyl: A potent synthetic opioid with a similar piperidine structure.

Sufentanil: Another fentanyl analog with high potency.

Carfentanil: A highly potent fentanyl derivative used in veterinary medicine.

Uniqueness

N,1-dibenzyl-N-(2-phenylethyl)piperidine-4-carboxamide is unique due to its specific substitution pattern, which imparts distinct pharmacological properties. Unlike other fentanyl analogs, this compound may exhibit different receptor binding profiles and metabolic pathways, making it a valuable subject for research in medicinal chemistry and pharmacology.